Cas no 2787-63-5 (2-Butenedioic acid(2E)-, dinonyl ester (9CI))

• Product Name: 2-Butenedioic acid(2E)-, dinonyl ester (9CI)
• CAS No: 2787-63-5
• MF: C₂₂H₄₀O₄
• MW: 368.550607681274
• CID: 257310
• PubChem ID: 6436917
• Update Time: 2025-04-19

2-Butenedioic acid(2E)-, dinonyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2E)-, dinonyl ester (9CI)
• dinonyl but-2-enedioate
• dinonyl (2E)-but-2-enedioate
• Dinonyl fumarate
• SCHEMBL1530995
• 2787-63-5
• NS00083560
• PQJYOOFQDXGDDS-ISLYRVAYSA-N
• 1,4-Dinonyl (2E)-2-butenedioate
• DTXSID401304522
• EINECS 220-514-0
• SCHEMBL123565
• Fumaric acid, dinonyl ester

• Inchi： 1S/C22H40O4/c1-3-5-7-9-11-13-15-19-25-21(23)17-18-22(24)26-20-16-14-12-10-8-6-4-2/h17-18H,3-16,19-20H2,1-2H3/b18-17+
• InChI Key： PQJYOOFQDXGDDS-ISLYRVAYSA-N
• SMILES： O(C(/C=C/C(=O)OCCCCCCCCC)=O)CCCCCCCCC

Computed Properties

• Exact Mass: 368.2928
• Monoisotopic Mass: 368.29266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 20
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 8.1

Experimental Properties

• Density: 0.939
• Boiling Point: 445.3°Cat760mmHg
• Flash Point: 208.6°C
• Refractive Index: 1.46
• PSA: 52.6